2-[4-(Trifluoromethyl)phenoxy]acetonitrile

• IUPAC Name: 2-[4-(trifluoromethyl)phenoxy]acetonitrile
• InChI: InChI=1S/C9H6F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,6H2
• InChI Key: BCHCMLGDPHKUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)OCC#N
• Molecular Formula: C9H6F3NO
• DSSTOX Substance ID: DTXSID40380570
• Molecular Weight: 201.14 g/mol
• CAS No.: 874804-02-1

Description

2-[4-(Trifluoromethyl)phenoxy]acetonitrile, also known as TFPA, is a chemical compound that has been widely used in scientific research. It is a colorless solid that is soluble in organic solvents such as ethanol and acetone. TFPA has been found to have various applications in the field of biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Electrochemical Oxidation and Reactions

Electrochemical studies have explored the oxidation processes of phenolic compounds, revealing insights into the electrochemical behavior of phenoxy radicals and phenoxonium ions in acetonitrile. These studies provide a foundation for understanding the electrochemical properties of related compounds, including 2-[4-(Trifluoromethyl)phenoxy]acetonitrile (Richards, Whitson, & Evans, 1975); (Evans, Jimenez, & Kelly, 1984).

Synthesis of Organic Intermediates

The synthesis of highly stable organic intermediates, such as quinone methides, has been demonstrated using phenolic compounds in acetonitrile, showcasing the potential for creating stable organic molecules for various applications (NakayamaJyuzo et al., 1977).

Spectroelectrochemical Studies

Voltammetric and spectroelectrochemical studies on aminophenols in acetonitrile have been conducted to investigate the electrochemical oxidation and the formation of oxidation products, highlighting the versatility of acetonitrile as a solvent for studying electrochemical reactions of organic compounds (Schwarz et al., 2003).

Catalytic Applications

Research into catalytic processes has revealed the use of acetonitrile in catalytic addition-elimination reactions, demonstrating the role of acetonitrile as a solvent in facilitating catalytic reactions that produce organic compounds of interest (Browne, Niyomura, & Wirth, 2007).

Synthesis routes and methods

Procedure details

A mixture of 4-trifluoromethyl-phenol (25.0 g, 0.154 mol), bromoacetonitrile (12.9 mL, 0.185 mol), sodium carbonate (32.7 g, 0.308 mol), and sodium iodide (23.1 g, 0.154 mol) in 214 mL of DMF was heated at 100° C. for 2 hours. The reaction was cooled, and partitioned between water and EtOAc. The organic layers were washed with water and brine, dried with Na2SO4, filtered and the filtrate was concentrated. The residue was purified by chromatography (silica, hexanes:EtOAc, 4:1) to afford the title compound as a colorless oil (29.8 g, 96%). 1H NMR (400 MHz, CD3Cl) δ (ppm): 7.63 (d, 2H), 7.07 (d, 2H), 4.83 (s, 2H).